Cas no 2172569-93-4 (Methyl 2-(3-hydroxythiolan-3-yl)-2-methylbutanoate)

• Product Name: Methyl 2-(3-hydroxythiolan-3-yl)-2-methylbutanoate
• CAS No: 2172569-93-4
• MF: C₁₀H₁₈O₃S
• MW: 218.313122272491
• CID: 5569039
• PubChem ID: 165593859
• Update Time: 2025-11-06

Methyl 2-(3-hydroxythiolan-3-yl)-2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2172569-93-4
• EN300-1630065
• methyl 2-(3-hydroxythiolan-3-yl)-2-methylbutanoate
• Methyl 2-(3-hydroxythiolan-3-yl)-2-methylbutanoate

• Inchi： 1S/C10H18O3S/c1-4-9(2,8(11)13-3)10(12)5-6-14-7-10/h12H,4-7H2,1-3H3
• InChI Key： NCBCSLSRWPWYTD-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C(C(=O)OC)(C)CC)O

Computed Properties

• Exact Mass: 218.09766561g/mol
• Monoisotopic Mass: 218.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on Methyl 2-(3-hydroxythiolan-3-yl)-2-methylbutanoate

Research Briefing on Methyl 2-(3-hydroxythiolan-3-yl)-2-methylbutanoate (CAS: 2172569-93-4)

In recent years, the compound Methyl 2-(3-hydroxythiolan-3-yl)-2-methylbutanoate (CAS: 2172569-93-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiolane and ester functional groups, has shown promising potential in various therapeutic applications. The purpose of this research briefing is to provide an up-to-date overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Methyl 2-(3-hydroxythiolan-3-yl)-2-methylbutanoate, highlighting its efficient production through a multi-step enzymatic and chemical synthesis process. The researchers emphasized the compound's structural versatility, which allows for modifications to enhance its pharmacokinetic properties. The study also reported preliminary data on the compound's bioavailability and metabolic stability, suggesting its suitability for further drug development.

Another significant advancement comes from a 2023 paper in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's mechanism of action in inhibiting specific enzymes involved in inflammatory pathways. The results demonstrated that Methyl 2-(3-hydroxythiolan-3-yl)-2-methylbutanoate exhibits potent anti-inflammatory effects in vitro, with a notable selectivity profile that minimizes off-target interactions. These findings position the compound as a potential candidate for treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further research has delved into the compound's potential applications in oncology. A study conducted by a team at the National Cancer Institute revealed that Methyl 2-(3-hydroxythiolan-3-yl)-2-methylbutanoate can modulate key signaling pathways in cancer cells, leading to apoptosis and reduced tumor growth in preclinical models. The compound's ability to cross the blood-brain barrier also opens avenues for its use in treating glioblastoma and other central nervous system malignancies.

Despite these promising results, challenges remain in the clinical translation of Methyl 2-(3-hydroxythiolan-3-yl)-2-methylbutanoate. Current research is focused on optimizing its formulation to improve solubility and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through preclinical and clinical trials, with the goal of bringing a novel therapeutic agent to market in the coming years.

In conclusion, Methyl 2-(3-hydroxythiolan-3-yl)-2-methylbutanoate represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities and structural adaptability make it a valuable candidate for further investigation. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and addressing the unmet medical needs in inflammation and oncology.